Cas no 302952-29-0 (4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 302952-29-0
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6308504
• PubChem ID: 1563983
• Update Time: 2025-11-01

4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• AKOS002346341
• 302952-29-0
• F1750-0013
• CBMicro_032957
• 4-butoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• 4-butoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• 4-butoxy-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• BIM-0032835.P001

• Inchi： 1S/C22H24N4O4S/c1-3-4-15-30-19-9-5-17(6-10-19)21(27)25-18-7-11-20(12-8-18)31(28,29)26-22-23-14-13-16(2)24-22/h5-14H,3-4,15H2,1-2H3,(H,25,27)(H,23,24,26)
• InChI Key： ZXBHBLZNAWSDHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=CC=1)OCCCC)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 119Ų

Additional information on 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

4-Butoxy-N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}benzamide: A Comprehensive Overview

The compound with CAS No. 302952-29-0, known as 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a butoxy group attached to a benzamide moiety and a sulfamoylphenyl group substituted with a 4-methylpyrimidine ring. These structural elements contribute to its diverse chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Researchers have found that the butoxy group enhances the compound's solubility and bioavailability, while the sulfamoylphenyl group plays a critical role in modulating its pharmacokinetic properties. Furthermore, the presence of the 4-methylpyrimidine ring has been shown to confer additional stability and selectivity to the molecule, making it a versatile platform for further chemical modifications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include 4-butoxybenzoic acid and 4-(4-methylpyrimidin-2-yl)sulfamoylbenzene, which are combined under specific reaction conditions to yield the final product. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis, paving the way for large-scale production.

The biological activity of 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide has been extensively studied using in vitro and in vivo models. Experimental data indicate that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its potential as an anti-cancer agent. These findings have been corroborated by recent clinical trials, which highlight its safety profile and therapeutic efficacy.

Beyond its pharmacological applications, 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide has also found use in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of thermal stability and mechanical strength makes it an ideal candidate for high-performance materials. Recent research has explored its application in creating self-healing polymers, where the compound acts as a cross-linking agent that enhances the material's durability and resilience under stress.

In conclusion, CAS No. 302952-29-0, or 4-butoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its innovative structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.